N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide

• IUPAC Name: N-cyclopentyl-3-(dimethylsulfamoyl)-4-methoxybenzamide
• InChI: InChI=1S/C15H22N2O4S/c1-17(2)22(19,20)14-10-11(8-9-13(14)21-3)15(18)16-12-6-4-5-7-12/h8-10,12H,4-7H2,1-3H3,(H,16,18)
• InChI Key: KUHGAQPPZBJFSH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2CCCC2)OC
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide, also known as CSPB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CSPB belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.

Scientific Research Applications

N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of cancer research. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been found to have potential applications in the field of neurodegenerative diseases, as it can inhibit the aggregation of amyloid beta peptides.

Mechanism of Action

The mechanism of action of N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide involves the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of pH in cells. This compound has also been found to inhibit the activity of protein kinase C, an enzyme that is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspase-3 and caspase-9. This compound has also been found to inhibit the migration and invasion of cancer cells by inhibiting the activity of matrix metalloproteinases. In addition, this compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide for lab experiments is its high selectivity towards specific enzymes and signaling pathways. This makes this compound a valuable tool for studying the role of these enzymes and pathways in various cellular processes. However, one of the main limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide. One potential direction is the development of this compound analogs with improved solubility and selectivity towards specific enzymes and signaling pathways. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of this compound in vivo, which could provide valuable insights into its potential applications in the treatment of various diseases. Finally, the study of the synergistic effects of this compound with other compounds could lead to the development of novel therapeutic strategies.

Synthesis Methods

The synthesis of N-cyclopentyl-3-[(dimethylamino)sulfonyl]-4-methoxybenzamide involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. This intermediate is then reacted with N-cyclopentyl-N,N-dimethylamine and dimethylsulfamoyl chloride to yield this compound. The overall yield of the synthesis process is around 40%.